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Compound of Interest

Compound Name:
2-(Aminooxy)ethanamine

dihydrochloride

Cat. No.: B125414 Get Quote

An In-Depth Technical Guide on 2-(Aminooxy)ethanamine Dihydrochloride

This guide provides essential technical data for researchers, scientists, and professionals in

drug development on the chemical compound 2-(Aminooxy)ethanamine dihydrochloride.

Core Chemical Properties
2-(Aminooxy)ethanamine dihydrochloride is a chemical compound used in various scientific

research applications.[1] Its fundamental properties, including molecular formula and weight,

are crucial for experimental design and execution.

Property Value

Molecular Formula C₂H₁₀Cl₂N₂O[2][3][4] or C₂H₈N₂O·2HCl[5]

Molecular Weight 149.02 g/mol [2][3][4]

Synonyms
O-(2-Aminoethyl)hydroxylamine dihydrochloride,

2-Aminoethoxyamine dihydrochloride[5]

CAS Number 37866-45-8[2][4][5]

Appearance White Solid[5]
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Molecular Structure and Composition
The structure of 2-(Aminooxy)ethanamine dihydrochloride consists of a core ethanamine

molecule with an aminooxy group, complexed with two hydrochloride molecules. This

composition is critical for its chemical reactivity and properties.
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Molecular composition of 2-(Aminooxy)ethanamine dihydrochloride.

Experimental Protocols
Detailed experimental protocols involving this compound would be specific to the research

application (e.g., synthesis of analogs, biological assays). As a starting point, handling and

storage are critical.

Storage and Handling:

Storage: Store at 2-8°C in an inert atmosphere.[4]

Safety: May cause an allergic skin reaction.[1] It is recommended to wear protective gloves

and clothing.[1] Avoid breathing dust.[1]

A logical workflow for utilizing this compound in a research setting is outlined below.
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Compound Acquisition
(CAS: 37866-45-8)

Verify Purity & Identity
(e.g., NMR, MS)

Storage
(Inert atmosphere, 2-8°C)

Experimental Use
(e.g., Synthesis, Assay)

Data Analysis

Waste Disposal
(Follow regulations)
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General experimental workflow for laboratory use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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